1-Tridecanol

• CAS: 80206-82-2
• Molecular Formula: C13H28O
• Molecular Weight: 200.36 g/mol
• SMILES: CCCCCCCCCCCCCO
• InChI: InChI=1S/C13H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h14H,2-13H2,1H3
• InChIKey: XFRVVPUIAFSTFO-UHFFFAOYSA-N
• Solubility: INSOL IN WATER; SOL IN ALCOHOL & IN ETHER /1-TRIDECANOL/; Sol in ethanol, ether; Solubility in water, g/100ml at 20Â °C: 0.01 (very poor)

1-Tridecanol (CAS 80206-82-2, also known as tridecyl alcohol or n-tridecan-1-ol) is a linear primary fatty alcohol with the molecular formula C₁₃H₂₈O and a molecular weight of 200.36 g/mol. It is characterized by a 13-carbon alkyl chain with a terminal hydroxyl group, classifying it as an odd-chain long-chain fatty alcohol.

1-Tridecanol (CAS 80206-82-2): A C13 Long-Chain Fatty Alcohol for Surfactant, Lubricant, and Insecticidal Research Applications

1-Tridecanol (CAS 80206-82-2, also known as tridecyl alcohol or n-tridecan-1-ol) is a linear primary fatty alcohol with the molecular formula C₁₃H₂₈O and a molecular weight of 200.36 g/mol [1]. It is characterized by a 13-carbon alkyl chain with a terminal hydroxyl group, classifying it as an odd-chain long-chain fatty alcohol [2]. This compound exhibits a melting point in the range of 29-34°C and a boiling point of 155-156°C at 15 mmHg, existing as a colorless oily solid at room temperature . Its amphiphilic nature imparts a calculated octanol/water partition coefficient (log Pow) of 8.52, making it highly hydrophobic and practically insoluble in water (0.38 mg/L at 20°C) [3]. 1-Tridecanol is commercially utilized as an intermediate in the manufacture of surfactants, lubricants, and plasticizers, and it serves as a key raw material for synthesizing derivatives such as tris(tridecyl) trimellitate .

• [1] PubChem. 1-Tridecanol. National Center for Biotechnology Information. View Source
• [2] Wikipedia. 1-Tridecanol. View Source
• [3] INERIS. Fiche toxicologique: Tridécanol normal (112-70-9). View Source

Why 1-Tridecanol Cannot Be Interchanged with 1-Dodecanol or Other Long-Chain Fatty Alcohols

The biological and physical properties of long-chain fatty alcohols are exquisitely sensitive to carbon chain length. A difference of a single methylene (-CH₂-) group can fundamentally alter a compound's performance profile. For example, studies on antibacterial activity reveal a distinct cut-off effect where compounds with 12-15 carbons exhibit maximum potency, but their specific mechanisms of action diverge sharply [1]. Furthermore, thermodynamic data demonstrates that the odd-numbered carbon chain of 1-tridecanol (C13) results in different solid-state packing and thermal transition behavior compared to its even-numbered homologs, directly impacting its suitability for applications like phase change materials or solvent extraction [2]. Procuring a generic 'C12-C14 fatty alcohol' blend or substituting with a cheaper, more abundant analog like 1-dodecanol (C12) or 1-tetradecanol (C14) introduces significant, quantifiable performance deviations in assays ranging from insecticidal toxicity (LC50) to minimum inhibitory concentration (MIC) [3]. The evidence below substantiates that 1-tridecanol occupies a unique, non-interchangeable position within the fatty alcohol homologous series.

• [1] Togashi N, Shiraishi A, Nishizaka M, et al. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus. Molecules. 2007;12(2):139-148. View Source
• [2] van Miltenburg JC, van den Berg GJK, Ramirez M. Heat capacities and derived thermodynamic functions of 1-dodecanol and 1-tridecanol between 10 K and 370 K. J Chem Eng Data. 2006;51(3):1042-1047. View Source
• [3] Tabanca N, Gao Z, Demirci B, et al. Molecular and phytochemical investigation of Angelica dahurica and Angelica pubescentis essential oils and their biological activity against Aedes aegypti. J Agric Food Chem. 2014;62(35):8848-8857. View Source

Quantitative Differentiation: Head-to-Head Data for 1-Tridecanol vs. 1-Dodecanol and Other Analogs

Superior Larvicidal Potency Against Aedes aegypti Compared to 1-Dodecanol

In direct head-to-head larval bioassays against the yellow fever mosquito (Aedes aegypti), 1-tridecanol exhibited significantly greater toxicity than its C12 analog, 1-dodecanol [1].

Evidence Dimension	Larvicidal Toxicity (LC50)
Target Compound Data	2.1 ppm
Comparator Or Baseline	1-Dodecanol: 5.2 ppm
Quantified Difference	1-tridecanol is 2.48 times more toxic (lower LC50 indicates higher potency)
Conditions	1-day-old Aedes aegypti larvae; aqueous bioassay

Why This Matters

This demonstrates that for formulations aimed at mosquito control, 1-tridecanol offers a substantially lower effective dose, potentially reducing the required active ingredient load and associated costs or environmental burden.

• [1] Tabanca N, Gao Z, Demirci B, et al. Molecular and phytochemical investigation of Angelica dahurica and Angelica pubescentis essential oils and their biological activity against Aedes aegypti. J Agric Food Chem. 2014;62(35):8848-8857. View Source

Enhanced Antibacterial Potency (MIC) Against Staphylococcus aureus Compared to 1-Dodecanol

A systematic evaluation of the antibacterial activity of normal fatty alcohols against Staphylococcus aureus FDA209P revealed that 1-tridecanol achieves a lower Minimum Inhibitory Concentration (MIC) than 1-dodecanol under standard broth dilution methods [1].

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against S. aureus
Target Compound Data	4 μg/mL
Comparator Or Baseline	1-Dodecanol: 8 μg/mL
Quantified Difference	MIC of 1-tridecanol is 50% lower (indicating higher potency) than 1-dodecanol.
Conditions	Broth dilution method; S. aureus FDA209P; 37°C incubation

Why This Matters

In antimicrobial research or product development where fatty alcohols are used as preservatives or active agents, the selection of 1-tridecanol over 1-dodecanol directly translates to a doubling of in vitro potency, a critical factor for achieving effective formulations at lower concentrations.

• [1] Togashi N, Shiraishi A, Nishizaka M, et al. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus. Molecules. 2007;12(2):139-148. View Source

Unique Repellent Activity in Human-Based Bioassays Absent in 1-Dodecanol

In a comparative study of mosquito repellency, while both 1-tridecanol and 1-dodecanol showed anti-biting deterrent activity, only 1-tridecanol demonstrated significant repellent activity in a human-based cloth patch bioassay against Aedes aegypti [1].

Evidence Dimension	Repellent Activity (Minimum Effective Dosage - MED)
Target Compound Data	MED of 0.086 ± 0.089 mg/cm²
Comparator Or Baseline	1-Dodecanol: No repellent activity detected; DEET (positive control): MED of 0.007 ± 0.003 mg/cm²
Quantified Difference	1-tridecanol demonstrates a measurable MED, while 1-dodecanol shows no activity in this assay.
Conditions	Human-based cloth patch bioassay against Aedes aegypti

Why This Matters

This qualitative difference in functional activity—the ability to repel mosquitoes in a human-relevant model—is a non-negotiable selection criterion for developing topical repellent products. Substituting 1-dodecanol would result in a complete loss of this desired efficacy.

• [1] Tabanca N, Gao Z, Demirci B, et al. Molecular and phytochemical investigation of Angelica dahurica and Angelica pubescentis essential oils and their biological activity against Aedes aegypti. J Agric Food Chem. 2014;62(35):8848-8857. View Source

Distinct Thermodynamic Stability Profile at Low Temperatures for PCM Applications

Precise calorimetric measurements of molar heat capacity (Cp) from 10 K to 370 K reveal quantifiable differences in the low-temperature thermodynamic behavior of 1-tridecanol compared to 1-dodecanol, which are critical for modeling phase change materials (PCMs) [1]. The difference in Cp at 298.15 K between the liquid and solid states (ΔCp) is larger for 1-tridecanol, impacting its enthalpy of fusion and thermal energy storage capacity.

Evidence Dimension	Molar Heat Capacity (Cp) at 298.15 K and ΔCp (liquid - solid)
Target Compound Data	Cp (liquid): 474.3 J·K⁻¹·mol⁻¹; Cp (solid): 420.2 J·K⁻¹·mol⁻¹; ΔCp = 54.1 J·K⁻¹·mol⁻¹
Comparator Or Baseline	1-Dodecanol: Cp (liquid): 453.2 J·K⁻¹·mol⁻¹; Cp (solid): 406.4 J·K⁻¹·mol⁻¹; ΔCp = 46.8 J·K⁻¹·mol⁻¹
Quantified Difference	ΔCp for 1-tridecanol is 7.3 J·K⁻¹·mol⁻¹ (or ~15.6%) larger than that of 1-dodecanol at the melting transition.
Conditions	Adiabatic calorimetry; temperature range 10 K - 370 K

Why This Matters

For engineers designing PCM-based thermal management systems, the heat capacity data are essential for accurate energy balance calculations. The quantifiable difference in ΔCp between C13 and C12 alcohols translates to a measurable variation in the amount of sensible and latent heat that can be stored or released, making the compounds non-interchangeable in precision thermal applications.

• [1] van Miltenburg JC, van den Berg GJK, Ramirez M. Heat capacities and derived thermodynamic functions of 1-dodecanol and 1-tridecanol between 10 K and 370 K. J Chem Eng Data. 2006;51(3):1042-1047. View Source

Lower Toxicity Profile (LD50) Compared to Shorter Chain Homologs

A class-level analysis of acute oral toxicity in rats shows that as the aliphatic carbon chain length increases beyond C10, the LD50 values generally increase, indicating lower acute toxicity [1]. 1-Tridecanol (C13) falls into this less toxic category compared to shorter chain alcohols like 1-decanol.

Evidence Dimension	Acute Oral Toxicity (LD50, Rat)
Target Compound Data	17,200 mg/kg
Comparator Or Baseline	1-Decanol (C10): ~6,400-12,800 mg/kg (inferred from class data); 1-Dodecanol (C12): >12,800 mg/kg
Quantified Difference	The LD50 of 1-tridecanol is substantially higher, placing it in a lower acute toxicity classification.
Conditions	Acute oral exposure in rat model

Why This Matters

In industrial settings or consumer product formulations where worker or end-user safety is a primary procurement consideration, the high LD50 of 1-tridecanol (C13) compared to C10 or C8 alcohols supports its selection for applications where dermal or incidental oral exposure is a risk. It offers a superior safety profile for handling and use.

• [1] ICSC (International Chemical Safety Card) 1176: 1-Tridecanol. International Labour Organization (ILO) / World Health Organization (WHO). View Source

High-Value Application Scenarios for 1-Tridecanol Based on Quantitative Evidence

Vector Control: Formulating High-Potency Larvicides and Repellents

Based on its LC50 of 2.1 ppm against Aedes aegypti larvae—2.48 times more potent than 1-dodecanol—and its unique repellent activity in human bioassays (MED = 0.086 mg/cm²) where 1-dodecanol shows none, 1-tridecanol is the optimal fatty alcohol candidate for developing next-generation mosquito control agents [1]. Its dual-action profile (toxic to larvae and repellent to adults) offers a strategic advantage over analogs like 1-dodecanol or 1-tetradecanol, which lack this combination of potency and functional activity.

Antimicrobial Research: Achieving Lower MICs in Preservative Systems

For scientists developing antimicrobial formulations, 1-tridecanol's MIC of 4 μg/mL against S. aureus—half the concentration required for 1-dodecanol—enables the creation of more potent preservative systems or topical antimicrobials at lower active ingredient loadings [1]. This reduced MIC is a key procurement specification when screening fatty alcohols for incorporation into cosmetics, pharmaceuticals, or industrial biocides where both efficacy and formulation cost are paramount.

Phase Change Materials (PCM): Precision Thermal Management

In the engineering of solid-liquid PCMs for thermal energy storage, the precise thermodynamic data for 1-tridecanol—including its molar heat capacity and ΔCp of 54.1 J·K⁻¹·mol⁻¹—is critical [1]. This C13 alcohol offers a different latent heat storage profile compared to C12 (1-dodecanol, ΔCp = 46.8 J·K⁻¹·mol⁻¹) or C14 (1-tetradecanol), allowing materials scientists to fine-tune the thermal buffering capacity of composites. Substitution without recalibrating the thermodynamic model would compromise the performance and predictability of the final PCM device.

Safety-Critical Formulations: Leveraging a Favorable Acute Toxicity Profile

For applications in personal care or industrial lubricants where dermal and incidental oral exposure is possible, the acute oral LD50 of 17,200 mg/kg for 1-tridecanol offers a quantifiable safety margin over shorter-chain fatty alcohols like 1-decanol [1]. This lower acute toxicity profile is a decisive factor for procurement managers selecting raw materials for products subject to stringent safety regulations and hazard communication standards.

• [1] Tabanca N, Gao Z, Demirci B, et al. Molecular and phytochemical investigation of Angelica dahurica and Angelica pubescentis essential oils and their biological activity against Aedes aegypti. J Agric Food Chem. 2014;62(35):8848-8857. View Source
• [2] Togashi N, Shiraishi A, Nishizaka M, et al. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus. Molecules. 2007;12(2):139-148. View Source
• [3] van Miltenburg JC, van den Berg GJK, Ramirez M. Heat capacities and derived thermodynamic functions of 1-dodecanol and 1-tridecanol between 10 K and 370 K. J Chem Eng Data. 2006;51(3):1042-1047. View Source